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Compound Name: 2-Oxocyclohexanecarboxylic acid

Cat. No.: B098551 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Carboxycyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Carboxycyclohexanone, also known as 2-oxocyclohexanecarboxylic acid, is an organic

compound with the molecular formula C₇H₁₀O₃.[1] It is classified as an oxo monocarboxylic

acid and is structurally related to cyclohexanecarboxylic acid.[1] This molecule features a

cyclohexane ring functionalized with both a ketone and a carboxylic acid group, making it a

versatile building block in organic synthesis. Understanding its physical properties is crucial for

its application in research and development, particularly in areas like medicinal chemistry and

materials science where such bifunctional scaffolds are of interest.

This technical guide provides a summary of the available physical property data for 2-

carboxycyclohexanone, detailed experimental protocols for their determination, and a logical

workflow for the physical characterization of such compounds.

Quantitative Data Summary
Direct experimental data for some physical properties of 2-carboxycyclohexanone are not

readily available in public literature. The following table summarizes computed, predicted, and

available experimental data. For context, data for closely related compounds are also provided.
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Property
Value (2-
Carboxycyclohexanone)

Reference / Notes

Molecular Formula C₇H₁₀O₃ [1]

Molecular Weight 142.15 g/mol [1]

Physical Form Solid

Melting Point Not available [2]

Boiling Point Not available [2]

Density Not available [2]

XLogP3-AA 1.3 Computed by XLogP3 3.0[1][3]

pKa Not available Experimental value not found.

Contextual Data for Related Compounds:

Property
Cyclohexanecarbo
xylic Acid

Methyl 2-
oxocyclohexanecar
boxylate

Ethyl 2-
oxocyclohexanecar
boxylate

Molecular Formula C₇H₁₂O₂ C₈H₁₂O₃ C₉H₁₄O₃

Molecular Weight 128.17 g/mol 156.18 g/mol [4] 170.21 g/mol [5]

Melting Point 29-31 °C Not available Not available

Boiling Point 232-233 °C Not available Not available

Solubility in Water 4.6 mg/mL at 25 °C[6] Not available Not available

Experimental Protocols
The following sections detail standard laboratory procedures for determining the key physical

properties of a solid organic compound like 2-carboxycyclohexanone.

Melting Point Determination
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The melting point is a critical indicator of purity.[7] Pure crystalline compounds typically exhibit

a sharp melting range of 1-2°C.[7][8]

Methodology: Capillary Method using a Mel-Temp Apparatus[7][8]

Sample Preparation:

Ensure the 2-carboxycyclohexanone sample is completely dry and finely powdered.[9]

Obtain a glass capillary tube, sealed at one end.

Press the open end of the capillary tube into the powdered sample until a small amount of

solid enters the tube.[9]

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.

The packed sample height should be 2-3 mm.[8][9]

Measurement:

Insert the packed capillary tube into the heating block of the melting point apparatus.[9]

For an unknown compound, perform a rapid initial heating to determine an approximate

melting range.[7][8]

Allow the apparatus to cool. Prepare a new sample.

For the accurate measurement, set the apparatus to heat at a slow, controlled rate (e.g.,

1-2°C per minute) starting from a temperature about 15-20°C below the approximate

melting point.[7][9]

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (T₁).

Record the temperature at which the entire sample has completely melted (T₂).

The melting point is reported as the range T₁ - T₂.
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Boiling Point Determination
While 2-carboxycyclohexanone is a solid at room temperature, its boiling point could be

determined under vacuum to prevent decomposition. For its liquid esters, standard methods

are applicable.

Methodology: Thiele Tube Method[10][11]

Apparatus Setup:

Fill a small test tube (Durham tube) with 0.5-1 mL of the liquid sample.

Place a capillary tube (sealed at one end) into the test tube with the open end submerged

in the liquid.[11]

Attach the test tube to a thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.[10][11]

Clamp the thermometer and assemble it into a Thiele tube containing mineral oil, so the

heat-transfer fluid is 1 cm above the side arm.[11]

Measurement:

Gently heat the side arm of the Thiele tube with a Bunsen burner or microburner.[10][11]

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the capillary tube.[10][11]

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

drawn back into the capillary tube.[10]

Density Determination
Density is the ratio of mass to volume and is a characteristic physical property.[12]
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Methodology: Volume Displacement Method[13][14]

Mass Measurement:

Accurately weigh a sample of solid 2-carboxycyclohexanone using an analytical balance

and record the mass (m).[13]

Volume Measurement:

Partially fill a graduated cylinder with a liquid in which the compound is insoluble (e.g., a

non-polar solvent like hexane) and record the initial volume (V₁).

Carefully slide the weighed solid into the graduated cylinder, ensuring it is fully submerged

and no liquid splashes out.

Gently tap the cylinder to dislodge any trapped air bubbles.

Record the new volume (V₂).

The volume of the solid is the difference: V = V₂ - V₁.[15]

Calculation:

Calculate the density (ρ) using the formula: ρ = m / V.[12]

Solubility Determination
Solubility is typically determined qualitatively in various solvents and can be quantified if

necessary.

Methodology: Qualitative Solubility Test[16]

Preparation:

Place a small, consistent amount (e.g., 20-30 mg) of 2-carboxycyclohexanone into

separate, labeled test tubes.

Prepare a set of representative solvents (e.g., water, ethanol, hexane, diethyl ether, 5%

aq. HCl, 5% aq. NaHCO₃, 5% aq. NaOH).
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Procedure:

To each test tube, add approximately 1 mL of a solvent.

Gently shake or vortex the test tube to mix the contents.[16]

Observe whether the solid dissolves completely.

Record the compound as "soluble," "partially soluble," or "insoluble" for each solvent.

The solubility in acidic and basic solutions gives an indication of the compound's

acidic/basic nature. Given the carboxylic acid group, solubility is expected in NaHCO₃ and

NaOH.

pKa Determination
The pKa is a measure of the acidity of the carboxylic acid group. Potentiometric titration is a

common and accurate method for its determination.[17]

Methodology: Potentiometric Titration[18]

Solution Preparation:

Accurately weigh a sample of 2-carboxycyclohexanone and dissolve it in a suitable solvent

(e.g., a water/ethanol mixture if solubility in pure water is low) to create a solution of known

concentration (e.g., 0.1 M).

Prepare a standardized solution of a strong base, typically 0.1 M sodium hydroxide

(NaOH).[18]

Titration:

Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).[18]

Place a known volume of the acidic solution into a beaker with a magnetic stir bar.

Immerse the pH electrode in the solution.

Add the NaOH titrant from a buret in small, precise increments (e.g., 0.1-0.5 mL).
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After each addition, allow the pH reading to stabilize and record the pH and the total

volume of titrant added.[18]

Continue the titration well past the equivalence point (the point of rapid pH change).

Data Analysis:

Plot the recorded pH values against the volume of NaOH added to generate a titration

curve.

Identify the equivalence point volume (V_eq).

The half-equivalence point occurs at V_eq / 2.

At the half-equivalence point, the pH of the solution is equal to the pKa of the acid (pH =

pKa).[19]

Expected Spectral Properties
While specific spectra for 2-carboxycyclohexanone are not widely published, its key infrared

(IR) absorptions can be predicted based on its functional groups.

Infrared (IR) Spectroscopy:

O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected in the

region of 3300-2500 cm⁻¹.[20][21][22] This broadness is due to hydrogen bonding between

the carboxylic acid groups.

C-H Stretch (Aliphatic): Sharp peaks will appear just below 3000 cm⁻¹.

C=O Stretch (Ketone & Carboxylic Acid): The two carbonyl groups will result in strong, sharp

absorptions in the 1760-1690 cm⁻¹ region.[21][22] The ketone carbonyl typically appears

around 1715 cm⁻¹, while the carboxylic acid carbonyl appears around 1710 cm⁻¹ (for the

hydrogen-bonded dimer) or 1760 cm⁻¹ (monomer).[21] These may overlap to form a single,

possibly broadened, intense peak.

C-O Stretch (Carboxylic Acid): A medium intensity band is expected between 1320-1210

cm⁻¹.[20]
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Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a novel or uncharacterized chemical compound like 2-

carboxycyclohexanone.
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Caption: Workflow for the physical characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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